Cas no 1339185-59-9 (3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 1339185-59-9
• MF: C₇H₄BrF₃OS
• MW: 273.07027053833
• CID: 5967713
• PubChem ID: 62963697
• Update Time: 2025-08-04

3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 3-(3-bromo-2-thienyl)-1,1,1-trifluoro-
• 3-(3-Bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one
• AKOS012261850
• CS-0291947
• 1339185-59-9
• EN300-1931080
• 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one

• Inchi： 1S/C7H4BrF3OS/c8-4-1-2-13-5(4)3-6(12)7(9,10)11/h1-2H,3H2
• InChI Key： VBSYEZVKOKLCBQ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC1SC=CC=1Br

Computed Properties

• Exact Mass: 271.91183g/mol
• Monoisotopic Mass: 271.91183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.729±0.06 g/cm3(Predicted)
• Boiling Point: 240.5±35.0 °C(Predicted)

Additional information on 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one

Professional Introduction to Compound with CAS No. 1339185-59-9 and Product Name: 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one

The compound with the CAS number 1339185-59-9 and the product name 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and materials. The presence of both a bromothiophene moiety and a trifluoropropionone backbone imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, thiophene derivatives have emerged as pivotal scaffolds in drug design due to their ability to modulate various biological pathways. The bromothiophen-2-yl group in this compound not only enhances its reactivity but also contributes to its binding affinity with biological targets. This has opened up new avenues for the development of small-molecule inhibitors and agonists.

The 1,1,1-trifluoropropan-2-one moiety introduces fluorine atoms into the molecular structure, which is a common strategy to improve metabolic stability and bioavailability of drug candidates. Fluorinated compounds often exhibit enhanced lipophilicity and binding interactions with enzymes and receptors, making them more effective in therapeutic applications. The combination of these structural elements in 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one suggests a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated thiophene derivatives in the treatment of various diseases, including cancer and inflammatory disorders. For instance, research has demonstrated that certain fluorinated thiophenes can selectively inhibit specific kinases involved in tumor growth and progression. The compound under discussion may serve as a precursor for synthesizing such targeted therapies. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific biological applications.

The synthesis of 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one involves a series of well-established organic reactions, including bromination of thiophene derivatives and trifluoromethylation techniques. These synthetic pathways are optimized for high yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The availability of this compound as a commercial product underscores its industrial relevance and potential for large-scale applications.

Moreover, the compound's structural versatility makes it an attractive building block for material science applications. Fluorinated heterocycles are known for their unique electronic properties, which can be exploited in the development of advanced materials such as organic semiconductors and liquid crystals. The bromothiophen-2-yl group can be further modified to introduce additional functional groups, enhancing the material's performance in electronic devices.

In conclusion, 3-(3-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one (CAS No. 1339185-59-9) represents a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers exploring new therapeutic agents. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex scientific challenges.